N-[1-(2-bromoacetyl)cyclohexyl]-2,2,2-trifluoroacetamide

• IUPAC Name: N-[1-(2-bromoacetyl)cyclohexyl]-2,2,2-trifluoroacetamide
• InChI: InChI=1S/C10H13BrF3NO2/c11-6-7(16)9(4-2-1-3-5-9)15-8(17)10(12,13)14/h1-6H2,(H,15,17)
• InChI Key: FDPXISFIKDSMNC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)(C(=O)CBr)NC(=O)C(F)(F)F
• Molecular Formula: C10H13BrF3NO2
• Molecular Weight: 316.11 g/mol

Description

N-[1-(2-bromoacetyl)cyclohexyl]-2,2,2-trifluoroacetamide, also known as BTFA, is a chemical compound with the CAS Number: 1864064-87-8. It has a molecular weight of 316.12. The IUPAC name for this compound is N- (1- (2-bromoacetyl)cyclohexyl)-2,2,2-trifluoroacetamide.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C10H13BrF3NO2/c11-6-7 (16)9 (4-2-1-3-5-9)15-8 (17)10 (12,13)14/h1-6H2, (H,15,17). This code provides a standard way to encode the molecular structure using text.

Scientific Research Applications

Synthesis of Heterocycles

• N-(4-(2-bromoacetyl)phenyl)-2,2,2-trifluoroacetamide has been used to synthesize various heterocycles under thermal and microwave conditions, highlighting its utility in creating complex chemical structures (Shaaban, 2017).

Applications in Chromatography

• N-Methyl-bis(trifluoroacetamide) is used for trifluoroacetylation in chromatography, aiding in the analysis of volatile compounds (Donike, 1973).

Iodoamidation Reactions

• Trifluoroacetamide derivatives are involved in iodoamidation reactions with alkenes and dienes, forming products like 2,2,2-trifluoro-N-(2-iodo-1-R-ethyl)acetamides (Shainyan et al., 2015).

Electrophilic Fluorinating Agent

• Perfluoro-[N-(4-pyridyl)acetamide] demonstrates potential as a site-selective electrophilic fluorinating agent (Banks et al., 1996).

Crystal Structure Analysis

• Compounds like N-(3-Cyano-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2,2,2-trifluoroacetamide are synthesized and analyzed using X-ray single-crystal diffraction, providing insights into molecular structure (Wang et al., 2014).

FTIR and DFT Study

• New iodine-containing derivatives of trifluoroacetamide have been studied using FTIR spectroscopy and quantum chemical calculations, contributing to our understanding of molecular conformations (Sterkhova et al., 2017).

Reductive Cleavage of Hydrazines

• Trifluoroacetyl derivatives of hydrazines are used for reductive cleavage of the N-N bond, forming trifluoroacetamides, highlighting their role in chemical synthesis (Ding & Friestad, 2004).

Phase Transfer Catalysis

• The chemoselective N-deprotection of tert-butyl 2-(trifluoroacetylamino) esters under phase transfer catalysis conditions demonstrates the versatility of these compounds in organic synthesis (Albanese et al., 1997).

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.